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Compound of Interest

Compound Name: Swinholide a

Cat. No.: B1245973 Get Quote

Essential Safety and Handling Guide for
Swinholide A
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of Swinholide A in a laboratory setting. Adherence to these

guidelines is critical to ensure the safety of all personnel and to maintain a secure research

environment. Swinholide A is a potent marine toxin with cytotoxic and antifungal properties,

known to disrupt the actin cytoskeleton.[1][2]

I. Immediate Safety and Hazard Information
Swinholide A is a hazardous substance that requires careful handling. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact.[3] It is classified as potentially

causing long-lasting harmful effects to aquatic life.[4] Although one Safety Data Sheet (SDS)

suggests no special precautions are necessary if used correctly, the potent biological activity of

Swinholide A warrants a cautious approach.
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Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[4]

Skin Contact

The product is generally not considered a skin

irritant. However, it is prudent to wash the

affected area thoroughly with soap and water.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Key Safety Data

Parameter Value Source

CAS Number 95927-67-6 [5]

Molecular Formula C₇₈H₁₃₂O₂₀ [5]

Molecular Weight 1389.9 g/mol [5]

Appearance Oil [5]

Solubility
Soluble in DMSO, ethanol, and

methanol.
[5]

Storage Temperature -20°C [5]

Stability ≥ 4 years at -20°C [5]

II. Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory procedures should be conducted to

determine the appropriate level of PPE. The following table outlines the recommended PPE for

handling Swinholide A.
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Equipment Specification Purpose

Gloves
Double-gloving with nitrile

gloves is recommended.[6][7]
To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

Face Protection

A face shield should be worn in

addition to safety glasses or

goggles, especially when there

is a risk of splashing.[7][8]

To provide full-face protection.

Lab Coat
A buttoned-down lab coat or a

solid-front gown.

To protect skin and clothing

from contamination.[9]

Respiratory Protection

Not generally required if work

is performed in a certified

chemical fume hood. If there is

a risk of aerosol generation

outside of a fume hood, a fit-

tested N95 respirator or higher

should be used.

To prevent inhalation of

aerosols.

III. Operational Plan for Handling Swinholide A
This section provides a step-by-step guide for the safe handling of Swinholide A, from

receiving to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, and safety glasses) when unpacking.

Verify the product identity and quantity against the order.
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Store Swinholide A at -20°C in a tightly sealed container, in a designated and clearly

labeled area.[5]

2. Preparation of Stock Solutions:

All manipulations of Swinholide A, including the preparation of stock solutions, must be

performed in a certified chemical fume hood to minimize the risk of inhalation.

Before use, allow the vial to equilibrate to room temperature to prevent condensation.

Use a calibrated pipette with disposable tips to handle the oily substance.

Dissolve Swinholide A in an appropriate solvent such as DMSO, ethanol, or methanol to the

desired concentration.[5]

3. Experimental Use (e.g., in vitro assays):

Conduct all experiments involving Swinholide A in a designated area of the laboratory.

Always wear the recommended PPE.

Use mechanical pipetting aids; never pipette by mouth.[10][11]

Handle all solutions containing Swinholide A with care to avoid splashes and aerosol

formation.[10]

Decontaminate all work surfaces with an appropriate disinfectant upon completion of the

experiment.

Experimental Workflow for Handling Swinholide A
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Caption: Workflow for the safe handling of Swinholide A.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1245973?utm_src=pdf-body-img
https://www.benchchem.com/product/b1245973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IV. Disposal Plan
All materials contaminated with Swinholide A must be treated as hazardous cytotoxic waste.

1. Waste Segregation:

Use designated, clearly labeled, leak-proof, and puncture-resistant containers for all

Swinholide A waste.[12]

Solid waste (e.g., pipette tips, gloves, vials) should be collected in a designated cytotoxic

waste container.

Liquid waste (e.g., unused solutions, cell culture media) should be collected in a separate,

sealed container labeled as "Cytotoxic Liquid Waste" and containing the name of the

chemical.

2. Decontamination of Labware:

Reusable labware should be decontaminated by soaking in a suitable chemical disinfectant

known to be effective against Swinholide A, or by autoclaving if the compound is heat-labile.

If the stability of Swinholide A to these methods is unknown, disposable labware is

preferred.

3. Final Disposal:

All Swinholide A waste must be disposed of through the institution's hazardous waste

management program.

Do not dispose of Swinholide A down the drain or in the regular trash.[13]

Follow all local, state, and federal regulations for the disposal of cytotoxic waste.[12][14][15]

Logical Relationship of Safety Precautions
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Caption: Key safety controls for handling Swinholide A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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